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Compound of Interest

Compound Name: NanoKid

Cat. No.: B12773707 Get Quote

Introduction
The "NanoKid," a member of the NanoPutian family of anthropomorphic molecules, was

developed by Professor James Tour's research group at Rice University.[1] These 2-nm-tall

molecules, resembling human figures, serve as an engaging and effective tool for teaching

fundamental concepts in organic chemistry and nanoscience.[1][2] This document provides

detailed application notes and experimental protocols for the synthesis and modification of the

NanoKid, intended for researchers, scientists, and professionals in drug development who are

interested in novel educational models and outreach strategies. The NanoKid's convergent

synthesis pathway offers a practical and visually intuitive platform for demonstrating key

organic reactions and synthetic strategies.

Pedagogical Efficacy
The NanoKids educational outreach program, which features the NanoKid and its derivatives,

has demonstrated significant success in improving students' comprehension of scientific

concepts. A study conducted in 2004-2005 in two school districts in Ohio and Kentucky showed

promising results.
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Metric Result

Increase in Understanding of Material 10-59%

Student Interest in Science
82% of students found that NanoKids made

learning science more interesting

Synthesis of the NanoKid (13)
The synthesis of the NanoKid is a convergent process, involving the separate synthesis of an

"upper body" and a "lower body," which are then coupled.[2] This approach is a valuable

illustration of strategic planning in multi-step synthesis.

Synthesis of the Upper Body
The synthesis of the upper body of the NanoKid begins with 1,4-dibromobenzene and involves

iodination, Sonogashira coupling, formylation, and acetal protection.

Step Reaction
Key Reagents and
Conditions

Yield

1
Iodination of 1,4-

dibromobenzene
I₂, H₂SO₄ Good

2 Sonogashira Coupling

3,3-Dimethylbutyne,

Pd/Cu catalyst, TEA,

THF

-

3 Formylation
n-BuLi, THF; then

DMF
-

4 Acetal Protection

1,2-Ethanediol, p-

toluenesulfonic acid,

Dean-Stark trap

-

5 Halogen Exchange
n-BuLi, THF; then 1,2-

diiodoethane
-

Synthesis of the Lower Body
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The synthesis of the lower body starts from 4-nitroaniline and involves a series of reactions

including bromination, diazotization, reduction, and Sonogashira couplings.

Step Reaction
Key Reagents and
Conditions

Yield

1
Bromination of 4-

nitroaniline
Br₂, Acetic Acid -

2
Removal of Amino

Group
NaNO₂, H₂SO₄, EtOH -

3
Reduction of Nitro

Group
SnCl₂, THF/EtOH -

4 Iodination NaNO₂, H₂SO₄, KI 70%

5 Sonogashira Coupling
Trimethylsilylacetylene

, Pd/Cu catalyst
-

6 Sonogashira Coupling
1-Pentyne, Pd/Cu

catalyst

76% (overall for two

steps)

7 Desilylation
K₂CO₃, MeOH,

CH₂Cl₂
-

Final Assembly of the NanoKid
The final step is the palladium-copper catalyzed coupling of the upper and lower body portions.

Step Reaction
Key Reagents and
Conditions

Yield

8 Sonogashira Coupling

Upper Body Iodide,

Lower Body Alkyne,

Pd(PPh₃)₂Cl₂, CuI,

TEA, THF

-

Experimental Protocols
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The following are detailed protocols for key steps in the synthesis of the NanoKid and its

derivatives.

Protocol 1: Synthesis of 3,5-
Dibromo(trimethylsilylethynyl)benzene (10) - A Key
Lower Body Intermediate

Reaction Setup: In a suitable flask, combine 3,5-dibromoiodobenzene (9),

bis(triphenylphosphine)palladium(II) dichloride, and copper(I) iodide in THF and Et₃N.

Reagent Addition: Add trimethylsilylacetylene to the mixture.

Reaction Conditions: Stir the reaction mixture at the appropriate temperature for the

specified time, monitoring the reaction progress by TLC.

Workup and Purification: Upon completion, perform an aqueous workup, extract the product

with an organic solvent, dry the organic layer, and concentrate under reduced pressure.

Purify the crude product by flash chromatography.

Protocol 2: General Procedure for Acetal Exchange to
Synthesize NanoProfessionals

Reaction Setup: In a microwave-safe vessel, combine the NanoKid (13), an excess of the

desired 1,2- or 1,3-diol, and a catalytic amount of p-toluenesulfonic acid.

Microwave Irradiation: Heat the mixture using a standard microwave oven for a few minutes.

Monitoring: Monitor the reaction for the disappearance of the NanoKid starting material.

Purification: After the reaction is complete, purify the resulting NanoProfessional by an

appropriate chromatographic method.

Synthesis of NanoProfessionals
A key feature of the NanoKid as a teaching model is the ability to easily modify its "head" to

create a diverse range of "NanoProfessionals."[3] This is achieved through a microwave-
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assisted acetal exchange reaction.[2] This reaction provides a tangible example of protecting

group chemistry and the modification of a core scaffold.

NanoProfessional Diol Used for Synthesis Yield

NanoAthlete (±)-2,3-Butanediol -

NanoPilgrim 3-tert-Butoxy-1,2-propanediol -

NanoGreenBeret 3-Benzyloxy-1,2-propanediol -

NanoJester
(R,R)-(-)-N,N,N',N'-

Tetramethyltartaramide
-

NanoMonarch (S,S)-(+)-Hydrobenzoin -

NanoTexan
(S,S)-(+)-1,2-Diphenyl-1,2-

ethanediol
-

NanoScholar (R)-(-)-1,3-Butanediol -

NanoBaker
(±)-3,4-dihydroxy-3,4-dimethyl-

1,5-hexadiyne
-

NanoChef Catechol Low

Visualizing the Synthesis: Logical Workflow
Diagrams
The following diagrams, generated using Graphviz, illustrate the synthetic pathways for the

NanoKid and the derivatization into NanoProfessionals.
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Upper Body Synthesis

Lower Body Synthesis
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Caption: Convergent synthesis workflow for the NanoKid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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